Cas no 2248341-98-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butyl-1,3-thiazole-5-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butyl-1,3-thiazole-5-carboxylate is a specialized heterocyclic compound combining phthalimide and thiazole moieties. Its unique structure confers advantageous properties, including potential reactivity as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the 1,3-dioxoisoindoline group enhances electrophilic character, while the thiazole carboxylate moiety offers versatility for further functionalization. This compound may exhibit stability under controlled conditions, making it suitable for applications requiring precise molecular modifications. Its dual functionality allows for selective derivatization, facilitating the development of bioactive molecules or advanced materials. Careful handling is recommended due to potential sensitivity to moisture or thermal conditions.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butyl-1,3-thiazole-5-carboxylate structure
2248341-98-0 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butyl-1,3-thiazole-5-carboxylate
CAS No:2248341-98-0
MF:C16H14N2O4S
MW:330.358362674713
CID:6083086
PubChem ID:165726144
Update Time:2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-6515896
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butyl-1,3-thiazole-5-carboxylate
    • 2248341-98-0
    • Inchi: 1S/C16H14N2O4S/c1-2-3-8-13-17-9-12(23-13)16(21)22-18-14(19)10-6-4-5-7-11(10)15(18)20/h4-7,9H,2-3,8H2,1H3
    • InChI Key: ZNQBPNQBCFKWNS-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CN=C1CCCC

Computed Properties

  • Exact Mass: 330.06742811g/mol
  • Monoisotopic Mass: 330.06742811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 105Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butyl-1,3-thiazole-5-carboxylate Pricemore >>

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butyl-1,3-thiazole-5-carboxylate

Compound CAS No 2248341-98-0: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-Butyl-1,3-Thiazole-5-Carboxylate

The compound with CAS No 2248341-98-0, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-butyl-1,3-thiazole-5-carboxylate, is a complex organic molecule with a unique structure that combines elements of both isoindole and thiazole derivatives. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. Its structure features a thiazole ring fused with a carboxylate group, which contributes to its versatile reactivity and functional properties.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry. The presence of the thiazole ring in this compound has been linked to various biological activities, such as anti-inflammatory and antioxidant properties. Additionally, the isoindole moiety adds further complexity to the molecule, potentially enhancing its pharmacokinetic properties. Researchers have explored the synthesis of similar compounds to better understand their structural influences on biological activity.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 2-butyl-thiazole-carboxylate involves a multi-step process that typically includes the formation of the isoindole core followed by the incorporation of the thiazole ring. This process often requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have made it possible to streamline these reactions, reducing production costs and improving scalability.

In terms of applications, this compound has shown promise in the development of advanced materials. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Furthermore, its carboxylate group allows for easy functionalization, enabling the creation of tailored materials with specific properties.

Recent research has also focused on the environmental impact of synthesizing such compounds. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. For instance, microwave-assisted synthesis has been explored as an efficient method for producing this compound with high purity and reduced reaction times.

In conclusion, CAS No 2248341-98-0 represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a valuable compound for both academic research and industrial applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various scientific disciplines.

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